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Compound of Interest

Compound Name: 3-Buten-2-OL

Cat. No.: B146109 Get Quote

Essential Safety and Handling Guide for 3-
Buten-2-ol
For Immediate Reference by Laboratory Professionals

This guide provides critical safety, handling, and disposal protocols for 3-Buten-2-ol (CAS No.

598-32-3), a highly flammable and hazardous chemical. Adherence to these procedures is

essential for ensuring a safe laboratory environment.

Hazard Identification and Classification
3-Buten-2-ol is classified as a hazardous substance with the following primary risks:

Flammability: Highly flammable liquid and vapor.[1][2]

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Serious Eye Damage/Irritation: Causes serious eye damage.[1][2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Signal Word: Danger[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b146109?utm_src=pdf-interest
https://www.benchchem.com/product/b146109?utm_src=pdf-body
https://www.benchchem.com/product/b146109?utm_src=pdf-body
https://synquestprodstorage.blob.core.windows.net/msds/2300/2302-1-03.pdf
https://www.chemicalbook.com/msds/3-buten-2-ol.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2300/2302-1-03.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2300/2302-1-03.pdf
https://www.chemicalbook.com/msds/3-buten-2-ol.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2300/2302-1-03.pdf
https://www.chemicalbook.com/msds/3-buten-2-ol.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2300/2302-1-03.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2300/2302-1-03.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-Buten-2-ol to
minimize exposure and ensure personal safety.

Protection Type Specific Equipment Standards & Regulations

Eye and Face Protection

Chemical goggles or safety

glasses. A face shield is also

recommended.

29 CFR 1910.133: Eye and

Face Protection[1]

Hand Protection

Protective gloves. Inspect

gloves prior to use and use

proper removal techniques.

29 CFR 1910.138: Hand

Protection; Regulation (EU)

2016/425; EN 374[1][2]

Skin and Body Protection

Wear suitable protective

clothing to prevent skin

contact.

---

Respiratory Protection

In case of inadequate

ventilation, wear respiratory

protection. A dust mask type

N95 (US) or equivalent is

suggested.

29 CFR 1910.134: Respiratory

Protection[1]

Foot Protection
Safety shoes are

recommended.

29 CFR 1910.136: Foot

Protection[1]

Safe Handling and Storage Protocols
Proper handling and storage are critical to prevent accidents and exposure.

Engineering Controls:

Work in a well-ventilated area.[1]

Ensure that emergency eye wash fountains and safety showers are readily accessible in the

immediate vicinity of any potential exposure.[1]
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Use explosion-proof electrical, ventilating, and lighting equipment.[3][4]

Handling Procedures:

Avoid breathing fumes, mist, spray, and vapors.[1]

Avoid contact with skin and eyes.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

Use only non-sparking tools.[1][3]

Properly ground and bond containers and receiving equipment to prevent static electricity.[1]

[2]

Do not eat, drink, or smoke when using this product.[1][2]

Wash hands thoroughly after handling.[1][2]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed when not in use.[1][2]

Store locked up.[2][3]

This substance is light-sensitive.[1]

Incompatible materials to avoid include acids, acid chlorides, acid anhydrides, and strong

oxidizing agents.[1]

Emergency and Disposal Procedures
Immediate and appropriate action during an emergency is crucial. Proper disposal prevents

environmental contamination.

First-Aid Measures:
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Exposure Route First-Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Get immediate medical

advice/attention.[1]

Skin Contact

Wash with plenty of soap and water. Take off

immediately all contaminated clothing and wash

it before reuse. Get immediate medical

advice/attention.[1]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Get

immediate medical advice/attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth out with

water. Never give anything by mouth to an

unconscious person. Get immediate medical

advice/attention.[1]

Spill and Leak Procedures:

Minor Spills: Remove all ignition sources. Absorb the spill with a dry chemical absorbent and

sweep or shovel it into an appropriate container for disposal. Ventilate the area.[1]

Major Spills: Evacuate unnecessary personnel and move upwind.[5] Ensure adequate

ventilation. Stop the leak if it is safe to do so. Dike the area for recovery or absorb with

appropriate material. Use explosion-proof equipment for cleanup.[1]

Disposal Plan:

Dispose of contents and containers in accordance with licensed collector's sorting

instructions.[1]

This material may be sent to an authorized incinerator equipped with an afterburner and a

flue gas scrubber.[1]
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Do not allow the product to enter drains.[2][6]

Physical and Chemical Properties
A summary of key quantitative data for 3-Buten-2-ol.

Property Value

CAS Number 598-32-3[1]

Molecular Formula C4H8O[1]

Molecular Weight 72.11 g/mol [6]

Appearance Colorless to light yellow liquid.[7][8]

Boiling Point 96-97 °C (lit.)

Flash Point 15 °C (59 °F) - closed cup

Density 0.824 g/cm³ at 20 °C

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 3-Buten-2-ol from

preparation to disposal.
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Safe Handling Workflow for 3-Buten-2-ol

Preparation

Handling & Experimentation

Cleanup & Disposal Emergency Response

Review SDS and Procedures
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Don Personal Protective Equipment (PPE)

Ground and Bond Equipment

Enter Lab

Dispense Chemical
(Avoid Inhalation and Contact)

Perform Experiment
(Keep away from ignition sources)

Spill or Exposure OccursDecontaminate Work Area
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Dispose of Waste via
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Remove and Clean PPE

Wash Hands Thoroughly

Follow First-Aid Procedures

Exposure

Execute Spill Cleanup Protocol

Spill

Report Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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